Cas no 3861-62-9 (1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-
• CAS No: 3861-62-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1490252
• Update Time: 2024-08-24

1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-

• Inchi： 1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
• InChI Key： UPJFTVFLSIQQAV-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CCCC=2)C(CCCC)O1

Computed Properties

• Exact Mass: 194.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 26.3